molecular formula C₂₇H₄₃D₃O₅ B1145128 3α,7α,12α-Trihydroxycoprostanic Acid-d3 CAS No. 338976-79-7

3α,7α,12α-Trihydroxycoprostanic Acid-d3

Cat. No. B1145128
CAS RN: 338976-79-7
M. Wt: 453.67
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3α,7α,12α-Trihydroxycoprostanic Acid-d3, also known as 3α,7α,12α-THCA-d3, is a synthetic compound derived from coprostanic acid. It is a homologue of the human endocannabinoid anandamide and is used in research laboratories to study its pharmacological properties and biochemical and physiological effects. 3α,7α,12α-THCA-d3 is a non-psychoactive compound and is different from the psychoactive compound THC (tetrahydrocannabinol). This article will discuss the synthesis method of 3α,7α,12α-THCA-d3, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3α,7α,12α-Trihydroxycoprostanic Acid-d3 involves the oxidation of cholic acid-d3 to form the desired product.", "Starting Materials": [ "Cholic acid-d3", "Oxidizing agent (e.g. Jones reagent)" ], "Reaction": [ "Dissolve cholic acid-d3 in a suitable solvent (e.g. methanol)", "Add the oxidizing agent (e.g. Jones reagent) to the solution", "Stir the mixture at room temperature for a suitable amount of time (e.g. 24 hours)", "Quench the reaction by adding a suitable quenching agent (e.g. sodium bisulfite)", "Extract the product using a suitable organic solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product as a white solid" ] }

CAS RN

338976-79-7

Molecular Formula

C₂₇H₄₃D₃O₅

Molecular Weight

453.67

synonyms

(3α,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic-27,27,27-d3 Acid;  (3α,5β,7α,12α)-3,7,12-Trihydroxycholestan-26-oic Acid-d3;  3α,7α,12α-Trihydroxy-5β-cholestan-26-oic Acid-d3;  3α,7α,12α-Trihydroxycoprostanic Acid-d3;  5β-Cholestane-3α,7α,12α-triol-26-

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.